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Compound of Interest

Compound Name: 4,6-Dichloronicotinic acid

Cat. No.: B189603

This guide provides immediate safety, handling, and disposal protocols for laboratory personnel
working with 4,6-Dichloronicotinic acid. Adherence to these procedures is critical to ensure a
safe research environment.

Chemical Profile and Hazards

4,6-Dichloronicotinic acid is a chemical compound utilized in pharmaceutical and
agrochemical research.[1] It is recognized as a skin and eye irritant.[2][3][4]

Property Value Source
CAS Number 73027-79-9 [2][3]
Molecular Formula C6H3CI2NO2 [2][5]16]
Molecular Weight 192.00 g/mol [5][6]
Appearance White to off-white solid [1]
Melting Point 152-159 °C (decomposes) [1][7]
Purity >97% [6]

Hazard ldentification
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Hazard Description

Precautionary Statement

Skin Irritation Causes skin irritation.

P264: Wash skin thoroughly
after handling.[2] P280: Wear
protective gloves/protective
clothing.[2] P302+P352: IF ON
SKIN: Wash with plenty of
water.[2] P332+P317: If skin
irritation occurs: Get medical
help.[2] P362+P364: Take off
contaminated clothing and

wash it before reuse.[2]

Eye Irritation Causes serious eye irritation.

P280: Wear eye
protection/face protection.[2]
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2][3]

May cause respiratory

Respiratory Irritation T
irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[2] P271: Use only outdoors
or in a well-ventilated area.[2]
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[2][3] P319: Get

medical help if you feel unwell.

[2]

Operational Plan: Handling and Personal Protective

Equipment (PPE)
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A systematic approach to handling 4,6-Dichloronicotinic acid is essential to minimize
exposure and ensure safety. The following workflow outlines the necessary steps from
preparation to post-handling procedures.
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Caption: Workflow for handling 4,6-Dichloronicotinic acid.
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Personal Protective Equipment (PPE) Requirements

Protection Type

Specific PPE

Reasoning and Best
Practices

Eye and Face Protection

Chemical safety goggles and a
face shield.[8][9]

Standard safety glasses are
insufficient.[10] Goggles
provide a seal against
splashes, while a face shield
offers an additional layer of

protection for the entire face.

Skin Protection

Chemical-resistant gloves
(Nitrile, Neoprene, or PVC).[8]
Lab coat or chemical-resistant
apron.[8][10]

Nitrile gloves are generally
adequate for incidental
contact.[10] For prolonged
handling, consult the glove
manufacturer's resistance
data. A lab coat or apron
protects against splashes and

spills.[8]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[2][11]

To avoid inhalation of dust or
vapors, which can cause
respiratory irritation.[2] If a
fume hood is not available, a
NIOSH-approved respirator

may be necessary.

Foot Protection

Closed-toe shoes.

Protects feet from spills. Open-
toed shoes are not permitted in
the laboratory.[10]

Experimental Protocols: Emergency Procedures

In the event of an exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[3] Remove contact

lenses if present and easy to do.[2][3] Seek

immediate medical attention.

Immediately wash off with plenty of soap and
water for at least 15 minutes.[3] Remove

Skin Contact contaminated clothing and wash it before reuse.
[2] If skin irritation persists, seek medical

attention.[3]

Move the person to fresh air and keep them in a

position comfortable for breathing.[2][3] If the

Inhalation ] ] ] o o
person is not breathing, give artificial respiration.
Seek medical attention if symptoms occur.[3]
Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterward.[3]

Seek medical attention if symptoms occur.[3]

An eyewash station and emergency shower must be readily accessible in any area where
corrosive chemicals are handled.[11]

Disposal Plan

Proper disposal of 4,6-Dichloronicotinic acid and its containers is imperative to prevent
environmental contamination. As a chlorinated organic compound, it requires special disposal
procedures.

Disposal Workflow

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH6138114&productDescription=46-DICHLRONICOTINIC+AC+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-6-dichloronicotinic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6138114&productDescription=46-DICHLRONICOTINIC+AC+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6138114&productDescription=46-DICHLRONICOTINIC+AC+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-6-dichloronicotinic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6138114&productDescription=46-DICHLRONICOTINIC+AC+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-6-dichloronicotinic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6138114&productDescription=46-DICHLRONICOTINIC+AC+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6138114&productDescription=46-DICHLRONICOTINIC+AC+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6138114&productDescription=46-DICHLRONICOTINIC+AC+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6138114&productDescription=46-DICHLRONICOTINIC+AC+25G&vendorId=VN00024248&countryCode=US&language=en
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://www.benchchem.com/product/b189603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Waste Collection

[ Collect Solid Waste ) [ Collect Liquid Waste ] [ Triple Rinse Empty Containers ]

4 )

Waste btorage

{ Label Waste Container Clearly ]4

[ Store in a Designated, Ventilated Area ]
- J

Final Disposal

Contact Environmental Health & Safety (EHS)

'

[ Arrange for Professional Waste Pickup ]
o J

Click to download full resolution via product page
Caption: Disposal workflow for 4,6-Dichloronicotinic acid waste.
Disposal Guidelines

e Solid Waste: Collect all solid waste, including contaminated consumables (e.g., weigh paper,
paper towels), in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Collect solutions of 4,6-Dichloronicotinic acid in a designated, sealed, and
clearly labeled hazardous waste container for chlorinated organic solvents. Do not mix with
other solvent waste streams unless permitted by your institution's Environmental Health and
Safety (EHS) department.
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» Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should
be collected and disposed of as hazardous liquid waste.

» Disposal Method: All waste containing 4,6-Dichloronicotinic acid must be disposed of
through an approved hazardous waste disposal facility, typically via incineration at high
temperatures.[12][13] Landfill disposal is not a suitable option for chlorinated organic
residues.[12] Contact your institution's EHS department for specific procedures and to
arrange for waste pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 4,6-
Dichloronicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189603#personal-protective-equipment-for-handling-
4-6-dichloronicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b189603#personal-protective-equipment-for-handling-4-6-dichloronicotinic-acid
https://www.benchchem.com/product/b189603#personal-protective-equipment-for-handling-4-6-dichloronicotinic-acid
https://www.benchchem.com/product/b189603#personal-protective-equipment-for-handling-4-6-dichloronicotinic-acid
https://www.benchchem.com/product/b189603#personal-protective-equipment-for-handling-4-6-dichloronicotinic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b189603?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

